LH1306

• Molecular Formula: C38H48N6O6
• Molecular Weight: 684.8 g/mol
• InChI: InChI=1S/C38H48N6O6/c1-25-31(23-49-35-15-13-29(37(43-35)47-5)21-39-17-19-41-27(3)45)9-7-11-33(25)34-12-8-10-32(26(34)2)24-50-36-16-14-30(38(44-36)48-6)22-40-18-20-42-28(4)46/h7-16,39-40H,17-24H2,1-6H3,(H,41,45)(H,42,46)
• InChIKey: ZNRITEYTYHQVTF-UHFFFAOYSA-N

LH1306 – C2-Symmetric PD-1/PD-L1 Inhibitor Overview

LH1306 (CAS 2182653-84-3, MW 684.82, C₃₈H₄₈N₆O₆) is a rationally designed C2-symmetric inhibitor of the PD-1/PD-L1 protein–protein interaction (PPI), developed as a structural refinement of the asymmetric BMS-202 scaffold [1]. It exhibits an IC₅₀ of 25 nM in a homogenous time-resolved fluorescence (HTRF) biochemical assay and blocks PD-1 signaling in cell-based co-culture models with EC₅₀ values of 334 nM (Jurkat/U2OS, SHP-1 recruitment) and 4,214 nM (Jurkat/CHO aAPC, NFAT signaling restoration) . LH1306 functions by binding directly to PD-L1 at the PD-1 binding site, inducing PD-L1 homodimer formation and thereby preventing PD-1 engagement [1].

1

PD-1/PD-L1 pathway inhibition studies

2

C2-symmetric scaffold research

3

PD-L1 homodimerization mechanism context

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. Design, synthesis, evaluation, and structural studies of C2-symmetric small molecule inhibitors of programmed cell death-1/programmed death-ligand 1 protein–protein interaction. J Med Chem. 2019;62(15):7250–7263. doi:10.1021/acs.jmedchem.9b00795 View Source

Why LH1306 Cannot Be Generically Substituted

Small-molecule PD-1/PD-L1 inhibitors are not interchangeable despite sharing a common nominal target. LH1306 exemplifies this: its C2-symmetric architecture was engineered to overcome the asymmetric dimerization geometry imposed by first-generation inhibitors such as BMS-202 (1a), which induces a PD-L1 homodimer with a global asymmetry score (GloA_Sc) of 0.55 [1]. This structural distinction translates into quantifiable differences in both biochemical potency and, more critically, cell-based PD-1 signaling blockade—where simple IC₅₀ rank-ordering from HTRF assays does not predict functional activity across cellular contexts [1]. Furthermore, in-class compounds exhibit divergent cell-type-dependent activity (Jurkat/U2OS vs. Jurkat/CHO aAPC models) and distinct toxicity profiles . Substituting LH1306 with another PD-1/PD-L1 inhibitor without accounting for these dimensions risks compromising experimental reproducibility and invalidating cross-study comparisons.

BMS-202

Asymmetric architecture may induce different PD-L1 homodimer geometry and reported functional gain.

LH1307

Higher reported biochemical potency but context-dependent cell-based functional gain may differ.

Class mismatch

PD-1/PD-L1 inhibitors show divergent cell-type-dependent activity; direct substitution may not transfer.

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. Design, synthesis, evaluation, and structural studies of C2-symmetric small molecule inhibitors of programmed cell death-1/programmed death-ligand 1 protein–protein interaction. J Med Chem. 2019;62(15):7250–7263. doi:10.1021/acs.jmedchem.9b00795 View Source

LH1306 Quantitative Differentiation Evidence

HTRF Biochemical Potency vs BMS-202

In the same HTRF biochemical assay reported within a single study, LH1306 (2a) achieved an IC₅₀ of 25 nM, representing a ~3.8-fold improvement in potency over its direct asymmetric predecessor BMS-202 (1a), which exhibited an IC₅₀ of 96 ± 10 nM [1]. This head-to-head comparison was performed under identical experimental conditions, eliminating inter-laboratory variability as a confounding factor [1].

HTRF Biochemical Potency

Head-to-head

LH1306: IC₅₀ = 25 nM
BMS-202: IC₅₀ = 96 ± 10 nM

Reported biochemical binding context

~3.8-fold difference; identical assay conditions

Evidence Dimension	PD-1/PD-L1 binding inhibition (HTRF IC₅₀)
Target Compound Data	LH1306 (2a): IC₅₀ = 25 nM
Comparator Or Baseline	BMS-202 (1a): IC₅₀ = 96 ± 10 nM
Quantified Difference	~3.8-fold more potent
Conditions	Homogenous time-resolved fluorescence (HTRF) assay; recombinant PD-1 and PD-L1 proteins; same study, identical assay conditions (Basu et al., J. Med. Chem. 2019)

Why This Matters

Directly demonstrates that the C2-symmetric redesign of BMS-202 yields a quantifiable biochemical potency advantage, providing a clear rationale for selecting LH1306 over the widely used asymmetric parent compound in PD-1/PD-L1 binding studies.

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. Design, synthesis, evaluation, and structural studies of C2-symmetric small molecule inhibitors of programmed cell death-1/programmed death-ligand 1 protein–protein interaction. J Med Chem. 2019;62(15):7250–7263. doi:10.1021/acs.jmedchem.9b00795 View Source

Cell-Based PD-1 Blockade vs BMS-202

In a Jurkat/U2OS co-culture cell-based assay measuring PD-1 signaling via SHP-1 recruitment, LH1306 (2a) exhibited an EC₅₀ of 334 nM, which is 8.2-fold more potent than BMS-202 (1a), which required an EC₅₀ of 2,764 ± 603 nM to achieve equivalent signaling blockade [1]. This cell-based differentiation is substantially larger than the 3.8-fold biochemical potency difference, indicating that C2-symmetry confers functional advantages beyond simple target binding affinity [1].

Cell-Based SHP-1 Blockade

Head-to-head

LH1306: EC₅₀ = 334 nM
BMS-202: EC₅₀ = 2,764 ± 603 nM

Supports cell-based signaling blockade interpretation

8.2-fold difference; Jurkat/U2OS co-culture model

Evidence Dimension	PD-1 signaling inhibition in cell-based co-culture (SHP-1 recruitment EC₅₀)
Target Compound Data	LH1306 (2a): EC₅₀ = 334 nM
Comparator Or Baseline	BMS-202 (1a): EC₅₀ = 2,764 ± 603 nM
Quantified Difference	8.2-fold more potent
Conditions	Jurkat cells expressing PD-1 co-cultured with U2OS cells expressing PD-L1; SHP-1 recruitment assay; same study (Basu et al., J. Med. Chem. 2019)

Why This Matters

The 8.2-fold cell-based potency advantage over BMS-202 is the single most impactful differentiation metric for researchers requiring functional PD-1 pathway blockade in T-cell models, where biochemical IC₅₀ alone poorly predicts cellular efficacy.

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. Design, synthesis, evaluation, and structural studies of C2-symmetric small molecule inhibitors of programmed cell death-1/programmed death-ligand 1 protein–protein interaction. J Med Chem. 2019;62(15):7250–7263. doi:10.1021/acs.jmedchem.9b00795 View Source

Activity Across Distinct Immune Synapse Models

LH1306 demonstrates context-dependent potency that varies with the cellular model employed. In a Jurkat/U2OS co-culture measuring SHP-1 recruitment, the EC₅₀ is 334 nM; in a Jurkat/CHO aAPC co-culture measuring NFAT signaling restoration, the EC₅₀ is 4,214 nM (~12.6-fold higher) [1]. For comparison, the class-level benchmark BMS-202 exhibits weak cell-based PD-1/PD-L1 blockade activity and strong cytotoxicity, which limits its utility in long-term T-cell functional assays . LH1306's measurable activity across both model systems, with defined EC₅₀ values in each, enables researchers to select the appropriate concentration range for their specific experimental context [1].

Immune Synapse Models

Context-dependent

Jurkat/U2OS SHP-1 EC₅₀ = 334 nM
Jurkat/CHO aAPC NFAT EC₅₀ = 4,214 nM

Supports model-specific dose-ranging interpretation

~12.6-fold range across two standard co-culture models

Evidence Dimension	Cell-based functional activity across two immune synapse models (EC₅₀)
Target Compound Data	LH1306: Jurkat/U2OS SHP-1 EC₅₀ = 334 nM; Jurkat/CHO aAPC NFAT EC₅₀ = 4,214 nM
Comparator Or Baseline	BMS-202 (class benchmark): reported weak cell-based blockade activity with strong cytotoxicity, limiting functional assay utility
Quantified Difference	LH1306 provides quantifiable EC₅₀ values in both models (~12.6-fold range); BMS-202 lacks comparable dual-model characterization due to cytotoxicity confounds
Conditions	Two distinct co-culture systems: (i) Jurkat PD-1⁺ / U2OS PD-L1⁺ SHP-1 recruitment; (ii) Jurkat PD-1⁺ / CHO-K1 aAPC PD-L1⁺ NFAT-luciferase reporter (Basu et al., 2019; Sigma-Aldrich technical datasheet)

Why This Matters

Procurement decisions should account for the specific cellular assay context; LH1306's characterized activity range across two standard models supports dose-ranging studies without the cytotoxicity confounds reported for BMS-202.

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. Design, synthesis, evaluation, and structural studies of C2-symmetric small molecule inhibitors of programmed cell death-1/programmed death-ligand 1 protein–protein interaction. J Med Chem. 2019;62(15):7250–7263. doi:10.1021/acs.jmedchem.9b00795 View Source

Profile Differentiation from Closest Analog LH1307

LH1306 (2a) and LH1307 (2b) are structurally related C2-symmetric inhibitors from the same design series, yet they exhibit distinct potency profiles. In the HTRF biochemical assay, LH1307 is more potent (IC₅₀ = 3.0 nM) than LH1306 (IC₅₀ = 25 nM) by ~8.3-fold [1]. However, in cell-based PD-1 signaling, the differentiation pattern inverts relative to their respective asymmetric parents: LH1306 achieves an 8.2-fold improvement over BMS-202 (1a), while LH1307 achieves a 2.8-fold improvement over 1b [1]. This indicates that LH1306 provides a larger cell-based differentiation margin relative to its asymmetric progenitor, making it a preferable choice when the experimental goal is to maximize the functional gain conferred by C2-symmetry over the first-generation scaffold [1].

LH1307 Analog Differentiation

Head-to-head

LH1306: 8.2-fold cell-based gain vs parent
LH1307: 2.8-fold cell-based gain vs parent

Supports scaffold-specific functional gain interpretation

LH1307 has higher biochemical potency (IC₅₀ = 3.0 nM)

Evidence Dimension	Biochemical vs. cell-based potency differentiation between two C2-symmetric analogs
Target Compound Data	LH1306 (2a): HTRF IC₅₀ = 25 nM; cell-based fold-improvement over parent 1a = 8.2-fold
Comparator Or Baseline	LH1307 (2b): HTRF IC₅₀ = 3.0 nM; cell-based fold-improvement over parent 1b = 2.8-fold
Quantified Difference	LH1307 is ~8.3-fold more potent biochemically; LH1306 provides ~2.9-fold larger cell-based functional gain over its parent scaffold
Conditions	Same study; HTRF biochemical assay and Jurkat/U2OS PD-1 signaling co-culture assay (Basu et al., J. Med. Chem. 2019)

Why This Matters

Researchers must choose between LH1306 and LH1307 based on experimental objectives: LH1307 for maximum biochemical potency; LH1306 for the largest demonstrable functional gain attributable to C2-symmetric redesign relative to the first-generation asymmetric scaffold.

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. Design, synthesis, evaluation, and structural studies of C2-symmetric small molecule inhibitors of programmed cell death-1/programmed death-ligand 1 protein–protein interaction. J Med Chem. 2019;62(15):7250–7263. doi:10.1021/acs.jmedchem.9b00795 View Source

LH1306 Application Scenarios

Jurkat/U2OS T-Cell Checkpoint Blockade

For researchers employing PD-1-expressing Jurkat T cells co-cultured with PD-L1-expressing U2OS cells to study SHP-1 recruitment-mediated checkpoint signaling, LH1306 is the evidence-backed choice. Its EC₅₀ of 334 nM in this specific model is 8.2-fold lower than that of BMS-202 (1a), enabling more robust signaling blockade at lower compound concentrations and reducing potential off-target effects associated with higher dosing [1]. The defined EC₅₀ also supports reproducible dose-response experimental designs across independent laboratories [1].

SAR Studies with C2-Symmetric Scaffold

Medicinal chemistry groups pursuing PD-L1 homodimer-stabilizing inhibitors can use LH1306 as a structurally characterized C2-symmetric reference compound. The design was directly derived from cross-superimposition of two BMS-202 (1a) molecules in the PD-L1 homodimer pocket, and the C2-symmetric architecture yields a measurably improved dimerization geometry [1]. LH1306's 3.8-fold biochemical and 8.2-fold cell-based potency gains over BMS-202 provide quantitative benchmarks against which new symmetric analogs can be compared [1].

Comparative Checkpoint Profiling Across Cell Models

For studies requiring characterization of PD-1/PD-L1 inhibitor activity across distinct immune synapse models, LH1306 offers characterized EC₅₀ values in two standard co-culture formats (Jurkat/U2OS at 334 nM; Jurkat/CHO aAPC at 4,214 nM) [1]. This dual-model characterization is not uniformly available for all in-class compounds and enables researchers to interpret context-dependent potency differences without confounding cytotoxicity—a known limitation of BMS-202 that restricts its use in extended functional T-cell assays .

PD-L1 Homodimerization Mechanism Research

LH1306's mechanism—binding to PD-L1 at the PD-1 binding site and inducing symmetrically arranged PD-L1 homodimer formation—is mechanistically distinct from monoclonal antibody-based checkpoint blockade [1]. Research groups investigating small-molecule-induced PD-L1 dimerization as a therapeutic strategy can procure LH1306 as a well-characterized tool compound with published X-ray crystallographic data for its close analog LH1307 (2b) confirming the dimerization mechanism, supported by NMR structural insights from the same study [1]. This structural characterization depth is rarely available for early-stage PD-L1 small-molecule inhibitors and reduces the risk of investing in compounds with unvalidated binding modes.

Application

Selection Property

Validation Focus

T-Cell Checkpoint Blockade

SHP-1 recruitment inhibition in Jurkat/U2OS co-culture

Cell-based signaling blockade endpoint review

C2-Symmetric SAR Studies

Structurally characterized C2-symmetric reference compound

PD-L1 homodimer geometry and functional gain benchmarks

Cross-Model Profiling

Characterized EC₅₀ values across standard immune synapse models

Context-dependent potency interpretation

PD-L1 Dimerization Mechanism

Small-molecule induced PD-L1 homodimerization

Dimerization mechanism endpoint context

• [1] Basu S, Yang J, Xu B, Magiera-Mularz K, Skalniak L, Musielak B, Kholodovych V, Holak TA, Hu L. Design, synthesis, evaluation, and structural studies of C2-symmetric small molecule inhibitors of programmed cell death-1/programmed death-ligand 1 protein–protein interaction. J Med Chem. 2019;62(15):7250–7263. doi:10.1021/acs.jmedchem.9b00795 View Source